Cas no 1803754-90-6 (Ethyl 2-(bromomethyl)-6-(3-bromopropanoyl)benzoate)

• Product Name: Ethyl 2-(bromomethyl)-6-(3-bromopropanoyl)benzoate
• CAS No: 1803754-90-6
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4949573
• Update Time: 2025-05-24

Ethyl 2-(bromomethyl)-6-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-6-(3-bromopropanoyl)benzoate

• Inchi： 1S/C13H14Br2O3/c1-2-18-13(17)12-9(8-15)4-3-5-10(12)11(16)6-7-14/h3-5H,2,6-8H2,1H3
• InChI Key： DUWFTOSDDJDNEU-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(C(CCBr)=O)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(bromomethyl)-6-(3-bromopropanoyl)benzoate

Research Brief on Ethyl 2-(bromomethyl)-6-(3-bromopropanoyl)benzoate (CAS: 1803754-90-6) in Chemical Biology and Pharmaceutical Applications

The compound Ethyl 2-(bromomethyl)-6-(3-bromopropanoyl)benzoate (CAS: 1803754-90-6) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This bifunctional brominated aromatic ester exhibits unique reactivity patterns that make it valuable for constructing complex molecular architectures. Recent studies have highlighted its role in the development of targeted covalent inhibitors and as a versatile building block for drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in synthesizing novel kinase inhibitors. Researchers utilized the reactive bromomethyl and bromopropanoyl moieties to create irreversible inhibitors of Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of B-cell malignancies. The dual electrophilic centers allowed for efficient conjugation with nucleophilic residues in the target protein's active site.

In chemical biology applications, a team at Scripps Research Institute recently reported using 1803754-90-6 as a core scaffold for developing activity-based protein profiling (ABPP) probes. The compound's ability to undergo selective reactions with cysteine residues enabled mapping of enzymatic activity in complex biological systems. This work, published in ACS Chemical Biology, provides new tools for studying disease-related proteomes.

From a synthetic chemistry perspective, advances in the preparation of Ethyl 2-(bromomethyl)-6-(3-bromopropanoyl)benzoate have been reported. A 2024 Nature Protocols paper detailed an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact through greener bromination methods. This development addresses previous challenges in large-scale production of this valuable intermediate.

Emerging safety and handling data for this compound have been compiled in recent regulatory assessments. The European Chemicals Agency's 2023 evaluation noted specific storage requirements due to the compound's light sensitivity and recommended handling procedures to minimize decomposition. These guidelines are particularly relevant for pharmaceutical manufacturers incorporating this material into their processes.

Looking forward, several research groups have announced plans to explore derivatives of 1803754-90-6 with modified reactivity profiles. Computational chemistry approaches are being employed to predict the biological activity of these analogs, potentially expanding the compound's utility in drug discovery. The unique combination of aromatic and aliphatic bromination in this molecule continues to make it a focus of innovative medicinal chemistry strategies.